Cas no 1261606-62-5 (Ethyl 2-bromo-6-nitrobenzoate)

Ethyl 2-bromo-6-nitrobenzoate is a brominated and nitrated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features both electron-withdrawing (nitro) and leaving (bromo) groups, making it a versatile precursor for nucleophilic substitution and cross-coupling reactions. The ethyl ester moiety enhances solubility in organic solvents, facilitating handling in synthetic workflows. This compound is particularly useful in constructing complex heterocycles or functionalized benzoate derivatives. Its high purity and stability under standard storage conditions ensure reliable performance in multistep syntheses. Careful handling is advised due to potential reactivity of the bromo and nitro functional groups.

Ethyl 2-bromo-6-nitrobenzoate structure

Product Name:Ethyl 2-bromo-6-nitrobenzoate

CAS No:1261606-62-5

MF:C₉H₈BrNO₄

MW:274.068121910095

CID:4938035

Update Time:2025-06-07

Ethyl 2-bromo-6-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-bromo-6-nitrobenzoate
- Ethyl 2-bromo-6-nitrobenzoate
- Inchi： 1S/C9H8BrNO4/c1-2-15-9(12)8-6(10)4-3-5-7(8)11(13)14/h3-5H,2H2,1H3
- InChI Key： QLTCHOPKRJTRRB-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1C(=O)OCC)[N+](=O)[O-]

Computed Properties

Exact Mass: 272.96367 g/mol
Monoisotopic Mass: 272.96367 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 274.07
XLogP3: 1.6
Topological Polar Surface Area: 72.1

Ethyl 2-bromo-6-nitrobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019096128-5g	Ethyl 2-bromo-6-nitrobenzoate	1261606-62-5	97%	5g	$543.40	2023-09-03
Alichem	A019096128-10g	Ethyl 2-bromo-6-nitrobenzoate	1261606-62-5	97%	10g	$744.80	2023-09-03
Alichem	A019096128-25g	Ethyl 2-bromo-6-nitrobenzoate	1261606-62-5	97%	25g	$1203.84	2023-09-03